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Compound of Interest

(4-Bromo-2-
Compound Name: .
methoxyphenyl)acetonitrile

cat. No.: B1523286

An In-depth Technical Guide to the Safe Handling of (4-Bromo-2-methoxyphenyl)acetonitrile

Introduction: A Proactive Approach to Chemical
Safety

In the landscape of drug discovery and chemical synthesis, the introduction of novel reagents
is a constant. (4-Bromo-2-methoxyphenyl)acetonitrile (CAS No. 858523-37-2) is a
substituted phenylacetonitrile, a class of compounds valuable as building blocks in medicinal
chemistry.[1] However, its specific toxicological and safety data are not extensively
documented. This guide adopts a proactive, first-principles approach to safety, deriving
handling protocols from an analysis of its core chemical functionalities: the aromatic bromide
and, most critically, the nitrile group.

The presence of the cyano (-C=N) group necessitates that this compound be handled with the
utmost care, assuming a high degree of toxicity analogous to other organic nitriles.[2] The
toxicity of nitriles often stems from their potential to metabolically release cyanide ions, potent
inhibitors of cellular respiration.[3] This document provides a comprehensive framework for
researchers, scientists, and drug development professionals to manage the risks associated
with (4-Bromo-2-methoxyphenyl)acetonitrile, ensuring a safe laboratory environment.

Section 1: Hazard Assessment & Classification
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Due to the limited specific data for (4-Bromo-2-methoxyphenyl)acetonitrile, its hazard profile

is inferred from structurally related compounds, such as other toxic liquid nitriles and

brominated aromatics.[4][5][6] The primary hazards are associated with acute toxicity via

multiple routes of exposure and potential irritation.

Inferred GHS Classification

The Globally Harmonized System (GHS) classification is extrapolated from analogs. It should

be treated, at a minimum, as meeting the criteria outlined below.

Hazard . .
Hazard Class Category Signal Word Pictogram
Statement
o H301: Toxic if
Acute Toxicity, GHSO06 (Skull
Category 3 swallowed.[5][7] Danger
Oral and Crossbones)
(8]
Acute Toxicity, H311: Toxic in GHSO06 (Skull
Category 3 ] ] Danger
Dermal contact with skin. and Crossbones)
Acute Toxicity, H331: Toxic if GHSO06 (Skull
i Category 3 ) Danger
Inhalation inhaled. and Crossbones)
Skin H315: Causes GHSO07
Corrosion/Irritatio  Category 2 skin irritation.[9] Warning (Exclamation
n [10] Mark)
) H319: Causes GHSO07
Serious Eye ) ) ]
o Category 2 serious eye Warning (Exclamation
Damage/Irritation o
irritation.[9][10] Mark)
N H335: May GHSO07
Specific Target ] ] )
o Category 3 cause respiratory  Warning (Exclamation
Organ Toxicity L
irritation.[9][10] Mark)

Section 2: Engineering Controls & Personal
Protective Equipment (PPE)
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A multi-layered approach to containment, combining engineering controls and PPE, is
mandatory to prevent exposure.

Mandatory Engineering Controls

The causality behind these controls is the prevention of aerosol and vapor inhalation, which is
a primary exposure route for toxic nitriles.

e Chemical Fume Hood: All manipulations of (4-Bromo-2-methoxyphenyl)acetonitrile,
including weighing, transferring, and reaction setup, must be performed inside a certified
chemical fume hood with a demonstrated face velocity of 80-120 feet per minute (fpm).[9]
This is the primary barrier to prevent systemic exposure via inhalation.

o Safety Shower & Eyewash Station: Must be readily accessible and tested regularly.
Immediate access is critical for decontamination in the event of a significant splash or spill.
[11]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected for chemical resistance and worn correctly
at all times.

o Hand Protection: Use chemically resistant gloves. Nitrile gloves are a common choice, but it
is crucial to consult the manufacturer's compatibility data. For extended operations or when
handling larger quantities, consider double-gloving. Always inspect gloves for tears or
pinholes before use.

e Eye and Face Protection: Chemical safety goggles are mandatory.[12] When there is a risk
of splashing, a full-face shield must be worn in addition to goggles.[8]

o Skin and Body Protection: A buttoned, long-sleeved laboratory coat is required. For
procedures with a higher risk of splashing, a chemically resistant apron should be worn over
the lab coat.[13]

» Respiratory Protection: Not typically required when all work is conducted within a certified
fume hood. However, for emergency situations like a large spill, a full-face respirator with a
combination filter for organic vapors and particulates (e.g., Type ABEK) is necessary.[8]
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PPE Doffing Sequence

1. Gloves (turn inside out) > 2. Face Shield & Goggles — | 3. Lab Coat

PPE Donning Sequence

1. Lab Coat — | 2. Goggles & Face Shield —>»| 3. Gloves (over cuffs)

Click to download full resolution via product page

Figure 1. Correct sequence for donning and doffing PPE.

Section 3: Standard Operating Procedures (SOPSs)

Adherence to strict protocols is essential for minimizing risk during routine laboratory
operations.

Protocol for Weighing and Transfer

o Preparation: Designate a specific area within the fume hood for handling the compound.
Ensure all necessary equipment (spatulas, weigh paper, secondary containers) is present.

e Tare Container: Place a tared, sealed container on the balance inside the fume hood.

 Aliquot Transfer: Carefully transfer the required amount of (4-Bromo-2-
methoxyphenyl)acetonitrile to the container, minimizing the creation of dust or aerosols.

o Seal and Clean: Securely close the container. Decontaminate the spatula and any affected
surfaces with an appropriate solvent (e.g., isopropanol) and wipe, disposing of the wipes as
hazardous waste.

o Transport: Use a secondary container when transporting the chemical within the laboratory.

Storage Requirements
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Proper storage is crucial to prevent degradation, reaction, and accidental exposure.

Location: Store in a cool, dry, well-ventilated area designated for toxic chemicals.

Security: The storage location must be locked and accessible only to authorized personnel.

[51[9]
Container: Keep the container tightly closed to prevent the escape of vapors.[14]

Incompatibilities: Segregate from strong oxidizing agents, strong acids, strong bases, and
strong reducing agents.[6][12] Contact with strong acids is particularly hazardous as it can
lead to the liberation of highly toxic hydrogen cyanide gas.[15]

Section 4: Emergency Response

Immediate and correct response to an emergency can significantly mitigate harm.

Spill Response Protocol

Evacuate: Immediately alert others in the area and evacuate the immediate vicinity.

Ventilate: Ensure the fume hood is operating. If the spill is large and outside a hood, close
the door to the lab and prevent entry.

Assess and Equip: For small spills within a fume hood, trained personnel wearing full PPE
(double gloves, goggles, face shield, lab coat) can proceed. For larger spills, contact the
institution's environmental health and safety (EHS) department immediately.

Contain: Cover the spill with an inert absorbent material like vermiculite, sand, or earth. Do
not use combustible materials like paper towels.

Collect: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste.

Decontaminate: Clean the spill area with soap and water, followed by a solvent rinse. Collect
all cleaning materials for hazardous waste disposal.
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Figure 2. Decision workflow for chemical spill response.
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First Aid Measures

Immediate medical attention is required for any suspected exposure. Show the Safety Data
Sheet (or this guide) to the attending physician.

 Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting.[6] Immediately call
a Poison Control Center or physician.[5][9]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If
breathing has stopped, perform artificial respiration. Seek immediate medical attention.[11]

o Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of soap
and water for at least 15 minutes.[9][11] Seek immediate medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes.[9] Seek immediate medical
attention.

Section 5: Waste Disposal

Chemical waste must be handled in accordance with institutional, local, and national
regulations.

» Containerization: All waste containing (4-Bromo-2-methoxyphenyl)acetonitrile, including
contaminated absorbents and disposable PPE, must be collected in a dedicated, clearly
labeled, and sealed hazardous waste container.[9]

o Environmental Precaution: Do not allow the material to enter drains or the environment.[4]

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste contractor.

Section 6: Physicochemical Properties
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Property Value Source
CAS Number 858523-37-2 [1]
Molecular Formula CoHsBrNO [1]
Molecular Weight 226.07 g/mol [1]
Data not available (likely a
Appearance ) -
solid, based on analogs)
Data not available (analog (2-
Melting Point Methoxyphenyl)acetonitrile: [12]
65-69 °C)
Data not available (analog (2-
Boiling Point Methoxyphenyl)acetonitrile: [12]
143 °C @ 15 mmHgQ)
Solubility Likely insoluble in water 9]
Conclusion

While (4-Bromo-2-methoxyphenyl)acetonitrile is a valuable synthetic intermediate, its
potential for high toxicity requires a commensurate level of caution. By understanding the risks
derived from its chemical structure, implementing robust engineering controls, consistently
using appropriate PPE, and adhering to strict handling and emergency protocols, researchers
can work with this compound safely and effectively. The principles and procedures outlined in
this guide provide the necessary framework to achieve that goal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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